Cas no 82-17-7 (1,8-diphenoxyanthraquinone)

1,8-diphenoxyanthraquinone structure
1,8-diphenoxyanthraquinone structure
Product name:1,8-diphenoxyanthraquinone
CAS No:82-17-7
MF:C26H16O4
MW:392.40300
CID:987515
PubChem ID:66501

1,8-diphenoxyanthraquinone Chemical and Physical Properties

Names and Identifiers

    • 1,8-diphenoxyanthraquinone
    • 1,8-diphenoxyanthracene-9,10-dione
    • 1,8-Diphenoxy-anthrachinon
    • 1,8-diphenoxy-anthraquinone
    • EINECS 201-399-6
    • HMS553F05
    • 1,8-DIPHENOXYANTHRA-9,10-QUINONE
    • ANTHRAQUINONE, 1,8-DIPHENOXY-
    • DTXSID4058863
    • ADJYQFBOMQAMAI-UHFFFAOYSA-N
    • CCG-253661
    • CS-0363778
    • 82-17-7
    • 4,5-diphenoxyanthraquinone
    • NS00038168
    • Maybridge1_004161
    • S6QJ6KXS4Q
    • UNII-S6QJ6KXS4Q
    • 9,10-Anthracenedione, 1,8-diphenoxy-
    • AKOS001595116
    • 1,8-BIS-PHENOXY-ANTHRAQUINONE
    • SCHEMBL10546429
    • 1,8-diphenoxy-9,10-dihydroanthracene-9,10-dione
    • Inchi: InChI=1S/C26H16O4/c27-25-19-13-7-15-21(29-17-9-3-1-4-10-17)23(19)26(28)24-20(25)14-8-16-22(24)30-18-11-5-2-6-12-18/h1-16H
    • InChI Key: ADJYQFBOMQAMAI-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)OC2=CC=CC3=C2C(=O)C4=C(C3=O)C=CC=C4OC5=CC=CC=C5

Computed Properties

  • Exact Mass: 392.10500
  • Monoisotopic Mass: 392.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 569
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6Ų
  • XLogP3: 5.9

Experimental Properties

  • PSA: 52.60000
  • LogP: 6.04660

1,8-diphenoxyanthraquinone Related Literature

Additional information on 1,8-diphenoxyanthraquinone

测试

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